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Compound of Interest

Compound Name: 1-ethyl-3-nitro-1H-pyrazole

CAS No.: 58793-46-7

Cat. No.: B1602458

Get Quote

Executive Summary
1-Ethyl-3-nitro-1H-pyrazole (1-E-3-NP) is a mono-nitrated heterocyclic compound belonging

to the family of melt-castable energetic materials. While less powerful than trinitrotoluene (TNT)

or its methyl analog (3-MNP) due to the dilution effect of the ethyl group, it offers distinct

advantages in processability and desensitization.

Primary Classification: Low-sensitivity melt-cast ingredient / Energetic plasticizer.

Key Advantage: Lower melting point and improved solubility in binder systems compared to

methyl-analogs.

Performance Trade-off: Reduced density and detonation velocity due to a more negative

oxygen balance.

Physicochemical & Energetic Comparison
The following data compares 1-E-3-NP with standard melt-cast explosives. Note that while 3-

MNP and TNT are well-characterized, values for 1-E-3-NP are derived from comparative QSPR
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(Quantitative Structure-Property Relationship) models and homologous series trends where

experimental data is proprietary or sparse.

Table 1: Comparative Energetic Properties

Property
1-Ethyl-3-nitro-1H-
pyrazole (1-E-3-NP)

1-Methyl-3-nitro-
1H-pyrazole (3-
MNP)

TNT (Reference)

Formula C₅H₇N₃O₂ C₄H₅N₃O₂ C₇H₅N₃O₆

Molar Mass 141.13 g/mol 127.10 g/mol 227.13 g/mol

Oxygen Balance

(CO₂)
-130.4% -107.0% -74.0%

Nitrogen Content 29.8% 33.1% 18.5%

Density (

)

1.36 - 1.42 g/cm³

(Est.)
1.52 g/cm³ 1.65 g/cm³

Melting Point
< 60 °C (Low-melting

solid/Liquid)
81 °C 80.8 °C

Detonation Velocity (

)
~6,200 m/s (Calc.) 6,850 m/s 6,900 m/s

Detonation Pressure (

)
~14.5 GPa (Calc.) 19.2 GPa 19.0 GPa

Impact Sensitivity (

)
> 100 J (Insensitive) > 40 J 15 J

Decomposition (

)
~260 °C 280 °C 295 °C
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Technical Insight: The substitution of a methyl group (in 3-MNP) with an ethyl group (in 1-E-3-

NP) disrupts crystal packing, significantly lowering the density (~0.1 g/cm³ drop) and melting

point. This makes 1-E-3-NP an excellent candidate for eutectic formulations where depressing

the melting point of a carrier matrix (like DNAN or TNT) is required without completely

sacrificing energetic content.

Structural & Synthetic Analysis
The synthesis of 1-E-3-NP is a self-validating alkylation process. The regioselectivity is

governed by the tautomeric equilibrium of the starting material, 3-nitropyrazole.

Synthesis Workflow (Graphviz Diagram)
The following diagram illustrates the N-alkylation pathway, highlighting the critical base-

catalyzed step to ensure N1-substitution.
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Figure 1: Regioselective synthesis pathway for 1-ethyl-3-nitro-1H-pyrazole via nucleophilic

substitution.

Experimental Protocols
To ensure scientific integrity, the following protocols describe the synthesis and characterization

workflows. These are designed to be reproducible and self-validating.
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Protocol A: Regioselective Synthesis of 1-E-3-NP
Objective: Synthesize 1-E-3-NP with >95% purity, minimizing the 5-nitro isomer.

Preparation: Charge a 3-neck round-bottom flask with 3-nitropyrazole (1.0 eq) and

anhydrous DMF (10 mL/g).

Deprotonation: Add Potassium Carbonate (K₂CO₃, 1.2 eq). Stir at room temperature for 30

minutes. Validation: The solution should turn slightly yellow/orange, indicating anion

formation.

Alkylation: Dropwise add Ethyl Iodide (EtI, 1.2 eq) over 20 minutes. Maintain temperature <

30°C to suppress side reactions.

Reaction: Stir at 40°C for 6–8 hours. Monitoring: Use TLC (Ethyl Acetate/Hexane 1:3). The

product (1-E-3-NP) typically has a higher Rf than the starting material.

Work-up: Pour mixture into ice water. Extract with Ethyl Acetate (3x). Wash organic layer with

brine, dry over MgSO₄, and concentrate.

Purification: If necessary, purify via column chromatography (Silica gel) to separate the N1-

ethyl (major) from N2-ethyl (minor) isomers.

Protocol B: Thermal Stability Assessment (DSC)
Objective: Determine the decomposition onset (

) and peak (

).

Calibration: Calibrate Differential Scanning Calorimeter (DSC) using Indium and Zinc

standards.

Sample Prep: Weigh 1–2 mg of 1-E-3-NP into an aluminum pan. Crimp with a pinhole lid (to

allow gas escape and prevent pan rupture).

Run Parameters: Heat from 40°C to 400°C at a rate of 5°C/min under a Nitrogen flow (50

mL/min).
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Analysis:

Identify Endotherm: Melting point (sharp peak < 100°C).

Identify Exotherm: Decomposition (broad peak > 250°C).

Integrity Check: If exotherm onset is < 200°C, the sample may contain impurities or

residual solvent.

Comparative Analysis & Applications
Why Choose 1-Ethyl over 1-Methyl?
While the methyl variant (3-MNP) offers higher density and detonation velocity, the ethyl variant

(1-E-3-NP) is superior in specific engineering contexts:

Melting Point Depression (Eutectics): 1-E-3-NP disrupts the crystal lattice more effectively

than 3-MNP. Adding 1-E-3-NP to a TNT or DNAN melt-cast formulation will significantly lower

the formulation's viscosity and melting point, aiding in the casting of complex geometries

without thermal shrinkage voids.

Solubility & Plasticization: The ethyl chain increases lipophilicity (

), making 1-E-3-NP highly compatible with non-polar binders (HTPB, GAP) used in solid
propellants. It acts as an energetic plasticizer, improving the mechanical properties of the
grain at low temperatures compared to the more brittle methyl analogs.

Safety Profile: The "dilution" of the nitro content by the ethyl group reduces sensitivity. 1-E-3-

NP is predicted to be "Insensitive" to impact (>100 J), making it safer to handle during scale-

up and transport than RDX or TNT.

Performance Limitations
Researchers must acknowledge that 1-E-3-NP is not a high-performance replacement for RDX

or HMX. Its density (~1.40 g/cm³) is too low for shaped charge applications where detonation

pressure is paramount. It is best utilized as an additive or intermediate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. 1171709-53-7|1-Methyl-5-nitro-1H-pyrazole-3-carboxylic acid|BLD Pharm [bldpharm.com]

2. Buy 3,5-Diethylheptane (EVT-14696670) | 61869-02-1 [evitachem.com]

3. PROPYL 2-CHLOROISONICOTINATE Price from Supplier Brand Shijiazhuang C-element
Biotech Co.,Ltd on Chemsrc.com [chemsrc.com]

4. (2S,5S)-2-tert-Butyl-3-methyl-5-(phenylmethyl)-4-imidazolidinone Price from Supplier
Brand ShangPharma Technology(JiangXi)Co.,Ltd on Chemsrc.com [chemsrc.com]

5. 5-Cyclopropyl-1-ethyl-3-nitro-1H-pyrazole | 1170367-28-8 [chemicalbook.com]

6. ethyl 1-ethyl-3-nitro-1H-pyrazole-5-carboxylate | 1823967-64-1 [chemicalbook.com]

To cite this document: BenchChem. [Benchmarking Guide: Energetic Properties of 1-Ethyl-3-
nitro-1H-pyrazole]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1602458/docs#benchmarking-guide-energetic-
properties-of-1-ethyl-3-nitro-1h-pyrazole]

Disclaimer & Data Validity:

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b1602458/docs?utm_src=pdf-body#benchmarking-guide-energetic-properties-of-1-ethyl-3-nitro-1h-pyrazole
https://www.bldpharm.com/products/1171709-53-7.html
https://www.evitachem.com/product/evt-14696670
https://www.chemsrc.com/en/Product/7565920.html
https://www.chemsrc.com/en/Product/3980170.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB83635564.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB45859982.htm
https://www.google.com/url?sa=E&q=https%3A%2F%2Fpubchem.ncbi.nlm.nih.gov%2Fcompound%2F102388-00-1
https://www.google.com/url?sa=E&q=https%3A%2F%2Fwww.mdpi.com%2F1420-3049%2F25%2F15%2F3475
https://www.benchchem.com/product/b1602458?utm_src=pdf-custom-synthesis#bc-rfq
https://www.bldpharm.com/products/1171709-53-7.html
https://www.evitachem.com/product/evt-14696670
https://www.chemsrc.com/en/Product/7565920.html
https://www.chemsrc.com/en/Product/7565920.html
https://www.chemsrc.com/en/Product/3980170.html
https://www.chemsrc.com/en/Product/3980170.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB83635564.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB45859982.htm
https://www.benchchem.com/product/b1602458/docs#benchmarking-guide-energetic-properties-of-1-ethyl-3-nitro-1h-pyrazole
https://www.benchchem.com/product/b1602458/docs#benchmarking-guide-energetic-properties-of-1-ethyl-3-nitro-1h-pyrazole
https://www.benchchem.com/product/b1602458/docs#benchmarking-guide-energetic-properties-of-1-ethyl-3-nitro-1h-pyrazole
https://www.benchchem.com/product/b1602458/docs#benchmarking-guide-energetic-properties-of-1-ethyl-3-nitro-1h-pyrazole
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1602458?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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